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Compound of Interest

Compound Name: Benzamidoxime

Cat. No.: B3150715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of benzamidoxime, a

key chemical intermediate with significant applications in medicinal chemistry and materials

science. Understanding the precise three-dimensional arrangement of atoms within the

benzamidoxime crystal lattice is fundamental to elucidating its chemical properties, reactivity,

and potential biological interactions. This document summarizes key crystallographic data,

details experimental protocols for its synthesis and crystallization, and presents visual

representations of its structural and metabolic relationships.

Crystallographic Data of Benzamidoxime
The crystal structure of benzamidoxime has been determined by single-crystal X-ray

diffraction, revealing a monoclinic system. The key crystallographic parameters are

summarized in the table below, providing a quantitative snapshot of the unit cell and data

collection specifics.[1][2]
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Parameter Value

Chemical Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol [3]

Crystal System Monoclinic

Space Group P2₁/c

a 12.579 (2) Å[1][2]

b 5.053 (1) Å[1][2]

c 10.908 (2) Å[1][2]

β 90.380 (7)°[1][2]

Volume 693.3 (2) Å³[1][2]

Z 4[1][2]

Temperature 273 (2) K[1][2]

Radiation Mo Kα (λ = 0.71073 Å)[2]

R-factor 0.051[2]

wR-factor 0.146[2]

In the crystal structure, benzamidoxime molecules are interconnected through intermolecular

N—H⋯O and O—H⋯N hydrogen bonds, forming a two-dimensional supramolecular network.

[1][2] The oxime group adopts an E configuration.[1][2] The dihedral angle between the

benzene ring and the amidoxime group is 20.2 (3)°.[1][2]

Experimental Protocols
Synthesis of Benzamidoxime
The synthesis of benzamidoxime can be achieved through the reaction of benzonitrile with

hydroxylamine hydrochloride in the presence of a base.[1][2]
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Procedure: A mixture of benzonitrile (0.33 mol), hydroxylamine hydrochloride (0.33 mol), and

potassium carbonate (0.33 mol) in a solution of ethanol (231 ml) and water (66 ml) is refluxed

for 12 hours.[1][2] After cooling the reaction mixture, the resulting solid is filtered to yield

benzamidoxime.[1][2]

An alternative sonochemical method has also been reported. In this procedure, hydroxylamine

hydrochloride and sodium carbonate are sonicated in water until effervescence ceases.

Benzonitrile and ethanol are then added, and the mixture is sonicated at 55±5°C for 20

minutes.

Crystallization
Single crystals of benzamidoxime suitable for X-ray diffraction can be obtained by the slow

evaporation of an ethanol solution of the synthesized compound.[1][2]

X-ray Data Collection and Structure Refinement
Data for the crystal structure analysis was collected using a Bruker SMART CCD area-detector

diffractometer.[1][2] A multi-scan absorption correction was applied.[1][2] The structure was

solved by direct methods and refined on F². Hydrogen atoms were positioned geometrically

and refined using a riding model.[1][2]

Visualizing Key Processes
To better illustrate the experimental and metabolic pathways related to benzamidoxime, the

following diagrams have been generated using the DOT language.
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Caption: Experimental workflow for the synthesis, crystallization, and crystal structure analysis

of benzamidoxime.

While benzamidoxime itself is not known to be involved in specific signaling pathways, it is a

metabolite of benzamidine and has been studied for its genotoxic potential.[4] The following

diagram illustrates the metabolic relationship between benzamidine and benzamidoxime.
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Caption: Metabolic pathway of benzamidine to benzamidoxime and its subsequent

transformations.

Biological Relevance and Applications
Benzamidoxime and its derivatives have garnered interest due to their potential biological

activities, including anti-tumor and antimicrobial properties.[5] The genotoxic effects of

benzamidoxime have also been investigated, with studies showing it can induce DNA single-

strand breaks.[4] The metabolic conversion of benzamidine to benzamidoxime is recognized

as a toxication pathway.[4] Furthermore, derivatives of benzamidoxime are being explored as

fungicides for agricultural applications.[6] The structural information presented in this guide is

crucial for the rational design of novel benzamidoxime derivatives with enhanced therapeutic

or industrial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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